![molecular formula C10H11ClN2O2S B2366956 (S)-2-Amino-3-(benzo[d]thiazol-2-yl)propanoic acid hydrochloride CAS No. 1820581-64-3](/img/structure/B2366956.png)
(S)-2-Amino-3-(benzo[d]thiazol-2-yl)propanoic acid hydrochloride
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Overview
Description
“(S)-2-Amino-3-(benzo[d]thiazol-2-yl)propanoic acid hydrochloride” is a chemical compound with the CAS Number: 1820581-64-3. It has a linear formula of C10H11ClN2O2S . The compound is stored at temperatures between 2-8°C in an inert atmosphere . It has a molecular weight of 258.73 .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . A series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino)ethylamino] benzamides derivatives were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid . The intermediate compounds were then treated with 1-(2-chloroethyl)piperidine hydrochloride or 4-(2-chloroethyl)morpholine hydrochloride to yield the final derivatives .Molecular Structure Analysis
The InChI code for the compound is 1S/C10H10N2O2S.ClH/c11-6(10(13)14)5-9-12-7-3-1-2-4-8(7)15-9;/h1-4,6H,5,11H2,(H,13,14);1H/t6-;/m0./s1 . This code provides a specific string of characters that represent the compound’s molecular structure.Physical And Chemical Properties Analysis
The compound is a solid at room temperature . . The compound should be stored in an inert atmosphere at temperatures between 2-8°C .Scientific Research Applications
Synthesis and Chemical Reactivity
Synthesis of Anti-Inflammatory Compounds : Compounds derived from 2-aminothiazole, including (S)-2-Amino-3-(benzo[d]thiazol-2-yl)propanoic acid hydrochloride, have been synthesized and tested for anti-inflammatory activity. The hydrochloride salts of some derivatives exhibited notable anti-inflammatory effects (Lynch et al., 2006).
Fluorescence Derivatization : This compound has been used in fluorescence derivatization of amino acids, leading to derivatives with strong fluorescence. This application is particularly relevant in biological assays and in the study of protein structures (Frade et al., 2007).
Modification of Hydrogels for Medical Applications : Radiation-induced poly vinyl alcohol/acrylic acid hydrogels have been modified with various amine compounds including 2-aminothiazole derivatives. These modifications enhance the hydrogels' swelling properties and thermal stability, with potential applications in the medical field (Aly & El-Mohdy, 2015).
Anticancer Activity : Some derivatives of this compound have demonstrated significant anticancer activities in vitro, highlighting its potential as a component in anticancer drugs (Saad & Moustafa, 2011).
Antimicrobial Agents : Novel derivatives of this compound have been synthesized and tested for in-vitro antibacterial activity, showing potent activity against various microorganisms. This application is significant in the development of new antibiotics (Borad et al., 2015).
Industrial and Material Science Applications
Corrosion Inhibition : Benzothiazole derivatives have been investigated for their corrosion inhibiting effects on steel, demonstrating substantial efficiency and stability. This application is crucial in the field of material science and engineering to protect metals from corrosion (Hu et al., 2016).
Synthesis of Polymers with Antimicrobial Properties : In the synthesis of polyurethane varnish formulations, incorporating benzothiazole derivatives can impart significant antimicrobial properties to the varnish. This application is vital in the manufacturing of coatings and paints with added microbial resistance (El‐Wahab et al., 2014).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
Mechanism of Action
Target of Action
Benzothiazole derivatives have been found to exhibit potent anti-tubercular activity . They have been discussed against the target DprE1 in search of a potent inhibitor with enhanced anti-tubercular activity .
Mode of Action
tuberculosis . The preliminary mechanism of action studies revealed that these molecules target MmpL3, a mycobacterial mycolic acid transporter .
Biochemical Pathways
tuberculosis, suggesting they may interfere with the biochemical pathways essential for the survival and replication of this bacterium .
Pharmacokinetics
Thiazoles, which are part of the compound’s structure, are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . This suggests that the compound’s bioavailability may be influenced by these properties.
Result of Action
Action Environment
The compound’s solubility properties suggest that its action and stability may be influenced by the presence of water, alcohol, ether, and various organic solvents .
Biochemical Analysis
Biochemical Properties
The thiazole ring in (S)-2-Amino-3-(benzo[d]thiazol-2-yl)propanoic acid hydrochloride is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This compound can undergo electrophilic substitution and nucleophilic substitution .
Cellular Effects
Thiazoles, such as this compound, have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Molecular Mechanism
Thiazoles are known to interact with various biomolecules, potentially influencing their function .
properties
IUPAC Name |
(2S)-2-amino-3-(1,3-benzothiazol-2-yl)propanoic acid;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2S.ClH/c11-6(10(13)14)5-9-12-7-3-1-2-4-8(7)15-9;/h1-4,6H,5,11H2,(H,13,14);1H/t6-;/m0./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWLYFKNQAGZYKX-RGMNGODLSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)CC(C(=O)O)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)N=C(S2)C[C@@H](C(=O)O)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClN2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.73 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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